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Compound of Interest

Compound Name: Imbricatolic Acid

Cat. No.: B1258787

For Immediate Release: Imbricatolic acid, a naturally occurring diterpenoid, presents a focal
point for scientific inquiry, particularly in the realms of pharmacology and drug development.
This technical guide serves as a comprehensive resource for researchers, scientists, and drug
development professionals, consolidating key data, experimental insights, and a fundamental
understanding of its molecular characteristics.

Core Molecular and Physical Properties

Imbricatolic acid is identified by the Chemical Abstracts Service (CAS) number 6832-60-6.[1]
[2][3] Its molecular formula is C20H3403, corresponding to a molecular weight of
approximately 322.48 g/mol .[1][2][4][5][6] This labdane diterpenoid is characterized by a
decahydronaphthalene ring system, a carboxylic acid group, and a hydroxyl-containing side
chain.

A summary of its key chemical and physical properties is presented below for ease of
reference.
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Property Value

CAS Number 6832-60-6[1][2][3]
Molecular Formula C20H3403[1][2][5][6]
Molecular Weight 322.48 g/mol [2][41[7]
Melting Point 102-105 °C[4][7]
Boiling Point (Predicted) 446.7+38.0 °C[4][7]
Density (Predicted) 1.04+0.1 g/cm3[4][7]
pKa (Predicted) 4.68+0.60[4][7]

Experimental Protocols

Detailed experimental data and established protocols for Imbricatolic Acid are still emerging
within the broader scientific literature. However, based on common practices for the analysis
and characterization of similar natural products, the following methodologies are typically
employed.

Purification and Identification

High-performance liquid chromatography (HPLC) is a standard method for the purification of
Imbricatolic Acid, often achieving a purity of 95% to 99%.[2] The primary modes of detection
coupled with HPLC are Diode Array Detection (DAD) and Evaporative Light Scattering
Detection (ELSD).[2]

For structural confirmation and identification, Mass Spectrometry (MS) and Nuclear Magnetic
Resonance (NMR) spectroscopy are indispensable.[2] These techniques provide definitive
information about the compound's mass and the connectivity of its atoms, respectively.

Logical Relationship of Analysis

The logical workflow for the characterization and analysis of Imbricatolic Acid can be
visualized as a sequential process, beginning with its source and culminating in detailed
structural and purity data.
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Caption: Workflow for Imbricatolic Acid analysis.

This document is intended for an audience of researchers, scientists, and drug development
professionals. The information provided is for technical and informational purposes only.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Unveiling Imbricatolic Acid: A Technical Overview for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1258787#imbricatolic-acid-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://www.echemi.com/products/pd180521107799-imbricatoloic-acid.html
https://www.vulcanchem.com/product/vc1923353
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB42368665.htm?N=United%20States
https://www.benchchem.com/product/b1258787#imbricatolic-acid-cas-number-and-molecular-formula
https://www.benchchem.com/product/b1258787#imbricatolic-acid-cas-number-and-molecular-formula
https://www.benchchem.com/product/b1258787#imbricatolic-acid-cas-number-and-molecular-formula
https://www.benchchem.com/product/b1258787#imbricatolic-acid-cas-number-and-molecular-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1258787?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1258787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

